3-Ethoxyspiro[3.4]octan-1-one

• IUPAC Name: 1-ethoxyspiro[3.4]octan-3-one
• InChI: InChI=1S/C10H16O2/c1-2-12-9-7-8(11)10(9)5-3-4-6-10/h9H,2-7H2,1H3
• InChI Key: NFGPZEVAEVDSRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(=O)C12CCCC2
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol

Description

“3-Ethoxyspiro[3.4]octan-1-one” is a chemical compound with the molecular formula C10H16O2. It has a molecular weight of 168.23.

Scientific Research Applications

Organometallic Reactions and Compound Formation

• Spiro compounds, including variants like 3-Ethoxyspiro[3.4]octan-1-one, are involved in reactions with organometallic compounds. For instance, reactions with organoaluminum compounds can lead to the formation of ring-opened products, contributing to the development of allylic organoaluminum compounds (Smith & Richey, 2007).

Cycloaddition Reactions

• Cycloaddition reactions involving spiro compounds like this compound are significant in organic synthesis. Such reactions can produce diverse structures, including dispiro[2.0.2.2]octanes, which are crucial for synthesizing complex organic molecules (Bottini & Cabral, 1978).

Electrophilic and Free Radical Additions

• The compound is also important in electrophilic and free radical addition reactions. These reactions are foundational in organic chemistry, facilitating the synthesis of various organic compounds with potential applications in pharmaceuticals and materials science (Bottini & Cabral, 1978).

Structural Studies and Polymorphism

• Studies on spiro compounds like this compound contribute to the understanding of molecular structures, including polymorphism. This knowledge is essential in pharmaceuticals, where polymorph forms can significantly impact drug efficacy and stability (Kumar et al., 2004).

Enzymatic Reactions

• In biochemical research, spiro compounds are used to study enzyme reactions. For example, yeast epoxide hydrolase reactions with spiro compounds have been studied, providing insights into the enzyme's substrate specificity and potential applications in biocatalysis (Weijers et al., 2007).

Synthesis of Bicyclic Lactones

• The synthesis of bicyclic lactones from renewable sources using spiro compounds has been explored. This research contributes to the development of sustainable and green chemistry methods (Defant et al., 2011).

Photolysis Studies

• Photolysis of spiro compounds like this compound is studied to understand product formation and reaction pathways in photochemistry, important in fields like solar energy and photoresponsive materials (Yates & Helferty, 1983).